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Compound of Interest

Compound Name: 2-Iodo-4,6-dimethylphenol

CAS No.: 90003-93-3

Cat. No.: B3031975

Get Quote

Prepared by a Senior Application Scientist

Introduction
This technical guide provides a comprehensive overview of 4-Iodo-2,6-dimethylphenol, a key

chemical intermediate with significant applications in organic synthesis, materials science, and

pharmaceutical development. It is important to note that while the topic requested was "2-Iodo-
4,6-dimethylphenol," the scientifically recognized and commercially available compound

corresponding to the provided CAS number is 4-Iodo-2,6-dimethylphenol. This guide will,

therefore, focus on the latter, providing in-depth information on its synthesis, properties, and

applications for researchers, scientists, and drug development professionals. The CAS number

for 4-Iodo-2,6-dimethylphenol is 10570-67-9.[1][2]

Physicochemical Properties
4-Iodo-2,6-dimethylphenol is a solid at room temperature, appearing as a white to light yellow

or light red powder or crystalline substance.[2] Its structure, featuring a hydroxyl group and two

methyl groups on a benzene ring, with an iodine atom at the para position, imparts unique
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chemical characteristics. The hydrophobic nature of the methyl groups results in limited

solubility in water, while it is soluble in organic solvents like methanol.[1][2]

Property Value Source

IUPAC Name 4-Iodo-2,6-dimethylphenol [1]

CAS Number 10570-67-9 [1][2]

Molecular Formula C₈H₉IO [1]

Molecular Weight 248.06 g/mol [1]

Melting Point 100-104 °C [2]

Appearance
White to light yellow/red

powder/crystal
[2]

Solubility
Soluble in methanol, limited in

water
[1][2]

Synthesis and Mechanism
The primary route for the synthesis of 4-Iodo-2,6-dimethylphenol is through the direct iodination

of its precursor, 2,6-dimethylphenol. This reaction is a classic example of electrophilic aromatic

substitution. The hydroxyl group of the phenol is a strongly activating, ortho-, para-directing

group, making the aromatic ring highly susceptible to electrophilic attack.

Synthesis of the Precursor: 2,6-Dimethylphenol
The industrial production of 2,6-dimethylphenol is typically achieved through the methylation of

phenol using methanol at elevated temperatures in the presence of a solid acid catalyst.[3] This

process is a foundational step in obtaining the necessary precursor for the synthesis of 4-Iodo-

2,6-dimethylphenol.

Iodination of 2,6-Dimethylphenol
The introduction of an iodine atom at the para position of 2,6-dimethylphenol can be achieved

using various iodinating agents. A common laboratory-scale procedure involves the use of

iodine in the presence of an oxidizing agent. The oxidizing agent is crucial as it converts the
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less reactive iodide (I⁻) into a more potent electrophilic iodine species (like I₂ or I⁺), which can

then react with the activated aromatic ring.

Experimental Protocol: Synthesis of 4-Iodo-2,6-
dimethylphenol
The following is a representative, self-validating protocol for the laboratory synthesis of 4-Iodo-

2,6-dimethylphenol.

Materials:

2,6-Dimethylphenol

Sodium Iodide (NaI)

Sodium Hypochlorite (NaOCl) solution (6%)

Hydrochloric Acid (HCl), dilute

Acetone

Water

Sodium thiosulfate

Procedure:

Dissolution: In a round-bottom flask equipped with a magnetic stirrer, dissolve a specific

molar equivalent of 2,6-dimethylphenol and sodium iodide in an appropriate solvent such as

methanol or a methanol/water mixture.

Cooling: Cool the solution in an ice bath to 0-5 °C.

Addition of Oxidant: While maintaining the temperature, slowly add a 6% sodium

hypochlorite (bleach) solution dropwise to the stirred mixture. The NaOCl acts as an

oxidizing agent to generate the electrophilic iodine species in situ. The slow addition is

critical to prevent the formation of di- and tri-iodinated byproducts.
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Reaction Monitoring: Monitor the progress of the reaction using thin-layer chromatography

(TLC).

Quenching: Once the reaction is complete, quench any remaining oxidant by adding a

saturated solution of sodium thiosulfate until the characteristic iodine color disappears.

Acidification: Acidify the reaction mixture with dilute hydrochloric acid to precipitate the

product.

Isolation: Isolate the crude product by vacuum filtration using a Büchner funnel. Wash the

solid with two portions of ice-cold water.

Drying: Transfer the product to a watch glass and allow it to air dry.

Purification (Recrystallization): Recrystallize the crude 4-Iodo-2,6-dimethylphenol from a

mixed solvent system of boiling acetone and hot water to obtain the purified product.[4]

Causality in Experimental Choices:

The use of a bleach solution as an oxidizing agent is a cost-effective and readily available

method for generating the electrophile.

The reaction is performed at low temperatures to control the rate of reaction and improve the

selectivity for the mono-iodinated product.

Recrystallization from a mixed solvent system is an effective method for purifying the

product, as the solubility of the compound and impurities will differ significantly in the hot and

cold solvent mixtures.

Chemical Reactivity and Derivatization
The presence of the iodine atom in 4-Iodo-2,6-dimethylphenol opens up a wide range of

possibilities for further chemical transformations. The carbon-iodine bond can be readily

cleaved and substituted, making it a versatile building block in organic synthesis. It can

participate in various cross-coupling reactions, such as Suzuki, Heck, and Sonogashira

couplings, to form more complex molecules. The hydroxyl group can also be derivatized, for

example, through etherification or esterification, to introduce additional functional groups.
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Applications in Research and Drug Development
While the direct applications of 4-Iodo-2,6-dimethylphenol are still being explored, its precursor,

2,6-dimethylphenol, is a crucial intermediate in several industrial processes.

Polymer Synthesis: 2,6-Dimethylphenol is a key monomer in the production of

polyphenylene oxide (PPO) resins.[3] PPO is a high-performance thermoplastic with

excellent heat resistance, dimensional stability, and dielectric properties, making it valuable

in the automotive and electronics industries.[3]

Pharmaceuticals: 2,6-Dimethylphenol serves as a precursor in the synthesis of various

active pharmaceutical ingredients (APIs).[5] For instance, it is a key starting material for the

production of the anti-arrhythmic drug mexiletine.[6]

Agrochemicals: This compound is also utilized as an intermediate in the manufacturing of

certain pesticides.[6]

The iodinated derivative, 4-Iodo-2,6-dimethylphenol, is of significant interest to researchers and

drug development professionals due to the potential for introducing an iodine atom into a

molecule, which can be useful for radio-labeling studies or for modulating the pharmacological

properties of a drug candidate. The presence of iodine can also enhance the potential for the

compound to exhibit antimicrobial properties.[1]

Spectroscopic Characterization
The structure of 4-Iodo-2,6-dimethylphenol can be confirmed using various spectroscopic

techniques.

¹³C NMR Spectroscopy: The ¹³C NMR spectrum provides information about the carbon

framework of the molecule. The spectrum for 2,6-DIMETHYL-4-IODOPHENOL is available in

chemical databases.[7]

¹H NMR Spectroscopy: While a specific spectrum for 4-Iodo-2,6-dimethylphenol is not readily

available in the provided search results, the spectrum of the precursor, 2,6-dimethylphenol,

shows characteristic peaks for the aromatic protons and the methyl groups.[8] In the

iodinated compound, the symmetry of the aromatic region would be altered, leading to a

distinct splitting pattern.
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Infrared (IR) Spectroscopy: The IR spectrum of 4-Iodo-2,6-dimethylphenol would exhibit a

characteristic broad absorption band for the hydroxyl (-OH) group, as well as peaks

corresponding to the C-H stretching of the methyl and aromatic groups, and C=C stretching

of the aromatic ring. The C-I bond would also have a characteristic absorption in the

fingerprint region. The IR spectrum of the precursor, 2,6-dimethylphenol, is well-documented.

[9][10]

Safety and Handling
4-Iodo-2,6-dimethylphenol is classified as a hazardous substance. It is harmful if swallowed,

causes skin irritation, and can cause serious eye irritation.[1] It may also cause respiratory

irritation.[1]

Precautionary Measures:

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Handle the compound in a well-ventilated area or a chemical fume hood.

Avoid breathing dust.

Wash hands thoroughly after handling.

Store in a tightly closed container in a cool, dry place.

Workflow and Logical Relationships
The following diagram illustrates the logical workflow from the precursor synthesis to the

characterization and potential applications of 4-Iodo-2,6-dimethylphenol.
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Caption: Synthesis, purification, and application workflow for 4-Iodo-2,6-dimethylphenol.
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Conclusion
4-Iodo-2,6-dimethylphenol is a valuable and versatile chemical compound with significant

potential in various scientific and industrial fields. Its synthesis from readily available precursors

and its reactivity make it an attractive building block for the creation of more complex

molecules. A thorough understanding of its properties, synthesis, and handling is crucial for its

effective and safe utilization in research and development. This guide provides a solid

foundation for scientists and professionals working with this important chemical intermediate.
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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